Cas no 889939-54-2 (3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid)

• Product Name: 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid
• CAS No: 889939-54-2
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• MDL: MFCD08445723
• CID: 3101794
• PubChem ID: 16767791
• Update Time: 2025-10-18

3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Cyclopropylsulfamoyl-phenyl)-propionic acid
• 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid

• MDL： MFCD08445723
• Inchi： 1S/C12H15NO4S/c14-12(15)8-3-9-1-6-11(7-2-9)18(16,17)13-10-4-5-10/h1-2,6-7,10,13H,3-5,8H2,(H,14,15)
• InChI Key： YXBAMCSTGJZXSF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CCC(=O)O)=CC=1)(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid

3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid (CAS No. 889939-54-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid (CAS No. 889939-54-2) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The molecular formula of 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid is C₁₅H₁₇NO₃S, and its molecular weight is approximately 287.36 g/mol. The compound features a cyclopropyl group attached to a sulfonamide moiety, which is further linked to a phenylpropanoic acid structure. This unique combination of functional groups contributes to its distinct chemical and biological properties.

In terms of physical properties, 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid is a white crystalline solid with a melting point of around 150-152°C. It is soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various experimental conditions in both laboratory and industrial settings.

The synthesis of 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-cyclopropylaminobenzenesulfonyl chloride with phenylpropanolamine, followed by acidification to form the final product. This synthetic pathway has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In recent years, extensive research has been conducted to explore the biological activities of 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

The potential therapeutic applications of 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid are not limited to anti-inflammatory and antioxidant properties. Research has also indicated that this compound may have antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings have sparked interest in its potential use as a novel anticancer agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid in various disease models. Preliminary results have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles. However, further studies are needed to fully understand its mechanisms of action and optimize its therapeutic potential.

Beyond its direct therapeutic applications, 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid has also been explored as a lead compound for drug discovery. Its unique structural features make it an attractive scaffold for the development of new drugs with enhanced biological activities and improved pharmacological profiles. Researchers are actively investigating modifications to the cyclopropyl and phenylpropanoic acid moieties to enhance its potency and selectivity.

In conclusion, 3-4-(Cyclopropylsulfamoyl)PhenylPropanoic Acid (CAS No. 889939-54-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and diverse biological activities make it an important target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds significant promise for advancing the treatment of various diseases.